Cas no 2320664-10-4 (N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide)

• Product Name: N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide
• CAS No: 2320664-10-4
• MF: C₁₅H₂₁N₃O₅
• MW: 323.344343900681
• CID: 5341092
• Update Time: 2025-07-01

N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide

• Inchi： 1S/C15H21N3O5/c1-4-17-5-6-18(14(21)13(17)20)15(22)16-8-12(19)11-7-9(2)23-10(11)3/h7,12,19H,4-6,8H2,1-3H3,(H,16,22)
• InChI Key： ROIUQVUAOGHSBL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(CNC(N1C(C(N(CC)CC1)=O)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• XLogP3: 0.6
• Topological Polar Surface Area: 103

Additional information on N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide

Comprehensive Overview of N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide (CAS No. 2320664-10-4)

The compound N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide, identified by its CAS No. 2320664-10-4, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a 2,5-dimethylfuran moiety and a dioxopiperazine core makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets.

One of the key features of this compound is its hydroxyethyl side chain, which enhances its solubility and bioavailability. This attribute is critical for its potential use in medicinal chemistry, where drug-like properties are paramount. The presence of the 4-ethyl-2,3-dioxopiperazine group further contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammatory pathways and metabolic disorders, which are hot topics in current biomedical research.

In the realm of organic synthesis, CAS No. 2320664-10-4 has been utilized as a building block for more complex molecules. Its furan and piperazine rings are common motifs in many bioactive compounds, and their incorporation into this structure opens up possibilities for creating derivatives with tailored properties. For instance, researchers are investigating its potential as a precursor for antimicrobial agents or central nervous system (CNS) therapeutics, addressing the growing demand for new treatments in these areas.

The compound's mechanism of action is another area of active exploration. Preliminary data suggest that it may interact with protein kinases or G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This aligns with the broader trend in drug discovery, where targeting these pathways is a priority for treating diseases like cancer and neurological disorders. As such, N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide is being studied for its potential to fill unmet medical needs.

From a safety and toxicity perspective, early-stage studies indicate that the compound exhibits a favorable profile, though further research is needed to confirm its suitability for clinical applications. This is particularly relevant given the increasing emphasis on green chemistry and sustainable drug development, where minimizing environmental impact is a key consideration. The compound's synthetic accessibility and modularity also make it an attractive candidate for high-throughput screening campaigns, which are essential for accelerating drug discovery.

In summary, N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide (CAS No. 2320664-10-4) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in the context of drug design and therapeutic innovation. As the scientific community continues to unravel its properties, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.